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Introduction
Nitinol (NiTi), a nearly equiatomic alloy of nickel and titanium, is a critical smart material in the

medical device and pharmaceutical industries. Its unique shape memory and superelastic

properties are governed by a reversible, solid-state phase transformation between a high-

temperature cubic austenite phase and a low-temperature monoclinic martensite phase.[1][2]

The temperatures at which these transformations occur are critical parameters that dictate the

material's performance in applications such as cardiovascular stents, orthodontic wires, and

drug delivery systems.

Differential Scanning Calorimetry (DSC) is a powerful and widely used thermal analysis

technique for precisely determining the transformation temperatures of NiTi alloys.[1][3][4] This

application note provides a detailed protocol for using DSC to characterize NiTi alloys, in

accordance with ASTM F2004 standards, to ensure accurate and reproducible results for

research, quality control, and product development.[5][6]

Principles of DSC for NiTi Analysis
DSC measures the difference in heat flow between a sample and a reference as a function of

temperature. The phase transformations in NiTi are accompanied by latent heat exchange.[1]
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On heating, the transformation from martensite to austenite is endothermic, resulting in a

peak on the DSC curve where the sample absorbs heat.

On cooling, the transformation from austenite to martensite is exothermic, leading to a peak

where the sample releases heat.[6][7]

The key transformation temperatures determined from the DSC curve are:

As (Austenite start): The temperature at which the transformation to austenite begins on

heating.

Ap (Austenite peak): The temperature of the maximum rate of transformation to austenite.

Af (Austenite finish): The temperature at which the transformation to austenite is complete.

Ms (Martensite start): The temperature at which the transformation to martensite begins on

cooling.

Mp (Martensite peak): The temperature of the maximum rate of transformation to martensite.

Mf (Martensite finish): The temperature at which the transformation to martensite is

complete.

In some NiTi alloys, an intermediate rhombohedral phase (R-phase) can form, leading to a two-

stage transformation on cooling (austenite → R-phase → martensite) and heating (martensite

→ R-phase → austenite).[1][8] This is also detectable by DSC.

Experimental Protocol
This protocol is based on the guidelines outlined in ASTM F2004.[6]

Sample Preparation
Sample Sourcing: Obtain a representative sample of the NiTi alloy to be tested. The sample

size should be between 25 to 45 mg.[6][9]

Cutting: Cut the sample to a size that maximizes surface contact with the bottom of the DSC

sample pan.[6][9] Minimize any heat or stress generation during cutting.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://img.antpedia.com/standard/files/pdfs_ora/0517/ASTM%20F2004-2016.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20240528/ASTM/F%202004%20-%2024.pdf
https://www.tainstruments.com/applications-notes/a-study-of-the-nitinol-solid-solid-transition-by-dsc/
https://epublications.marquette.edu/cgi/viewcontent.cgi?article=1092&context=dentistry_fac
https://img.antpedia.com/standard/files/pdfs_ora/0517/ASTM%20F2004-2016.pdf
https://img.antpedia.com/standard/files/pdfs_ora/0517/ASTM%20F2004-2016.pdf
https://ptabdata.blob.core.windows.net/files/2015/PGR2015-00019/Exhibit-2018.pdf
https://img.antpedia.com/standard/files/pdfs_ora/0517/ASTM%20F2004-2016.pdf
https://ptabdata.blob.core.windows.net/files/2015/PGR2015-00019/Exhibit-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleaning: Thoroughly clean the sample to remove any contaminants such as cutting fluids or

oils.

Annealing (for baseline properties): To determine the intrinsic transformation temperatures of

the material, anneal the sample at 800 to 850°C for 15 to 60 minutes in a vacuum or inert

atmosphere.[6][7] This is followed by rapid cooling (e.g., air cooling for small samples) to

prevent the precipitation of other phases that could alter the transformation temperatures.[6]

[7] For finished components, testing may be performed on as-received samples to evaluate

their properties after processing.[7]

Encapsulation: Place the prepared sample into a clean aluminum or other inert material DSC

pan and seal it with a lid.[1][10] An empty, sealed pan should be used as a reference.

DSC Instrument Setup
Instrument: A differential scanning calorimeter equipped with a cooling system capable of

reaching temperatures below the Mf of the alloy is required.

Purge Gas: Use an inert purge gas, such as helium or nitrogen, to prevent oxidation of the

sample and to ensure good thermal conductivity.[6][8]

Calibration: Calibrate the DSC instrument for temperature and enthalpy using appropriate

standards (e.g., indium) according to the manufacturer's instructions.

Thermal Cycle Program
The following thermal program is recommended by ASTM F2004:[6]

Initial Heating: Heat the sample from room temperature to a temperature at least 30°C above

the expected Af.

Isothermal Hold: Hold the sample at this temperature for a sufficient time to ensure thermal

equilibrium.

Controlled Cooling: Cool the sample at a controlled rate of 10 ± 0.5°C/min to a temperature

at least 30°C below the expected Mf.[6][11]
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Isothermal Hold: Hold the sample at this low temperature for a sufficient time to ensure

thermal equilibrium.

Controlled Heating: Heat the sample at a controlled rate of 10 ± 0.5°C/min to a temperature

at least 30°C above the Af.[6][11]

Data Acquisition: Record the heat flow as a function of temperature during the cooling and

second heating cycles.

Data Analysis
The transformation temperatures are determined from the resulting DSC curve by constructing

tangents to the baseline and the peak slopes.

Baseline Construction: Draw a baseline before and after each transformation peak.

Tangent Lines: Draw tangent lines at the point of maximum slope on the leading and trailing

edges of the peak.

Temperature Determination:

Start Temperatures (As, Ms): The intersection of the baseline with the tangent to the

leading edge of the peak.

Peak Temperatures (Ap, Mp): The point on the peak that is furthest from the baseline.

Finish Temperatures (Af, Mf): The intersection of the baseline with the tangent to the

trailing edge of the peak.

The presence of the R-phase will be indicated by a separate, often smaller, peak preceding the

main martensitic transformation peak on cooling and the main austenitic transformation peak

on heating.[1][2]

Data Presentation
Summarize the determined transformation temperatures in a clear and structured table for easy

comparison and reporting.
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Sample
ID

As (°C) Ap (°C) Af (°C) Ms (°C) Mp (°C) Mf (°C)
Hystere
sis (Ap -
Mp) (°C)

NiTi-A 45.2 55.8 65.1 25.3 15.1 5.4 40.7

NiTi-B 38.7 49.1 58.9 18.6 8.2 -1.5 40.9

The hysteresis, calculated as the difference between the peak temperatures on heating and

cooling (Ap - Mp), is a critical parameter that is sensitive to the alloy's composition and

processing history.[1][2]
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Caption: Experimental workflow for determining NiTi transformation temperatures using DSC.
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Caption: Logical relationship of NiTi phase transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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